Cas no 6917-21-1 (Propanoic-1-14C acid,2-methyl-, sodium salt (9CI))

• Product Name: Propanoic-1-14C acid,2-methyl-, sodium salt (9CI)
• CAS No: 6917-21-1
• MF: C₄H₇NaO₂
• MW: 112.079493761063
• CID: 518489
• Update Time: 2024-01-30

Propanoic-1-14C acid,2-methyl-, sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic-1-14C acid,2-methyl-, sodium salt (9CI)
• ISOBUTYRIC ACID SODIUM SALT, [CARBOXYL-14C]
• SODIUM ISOBUTYRATE, [1-14C]-
• ISOBUTYRIC ACID, [CARBOXYL-14C] SODIUM SALT
• ISOBUTYRIC ACID, [1-14C] SODIUM SALT

• Inchi： 1S/C4H8O2.Na/c1-3(2)4(5)6;/h3H,1-2H3,(H,5,6);/q;+1/p-1/i4+2;
• InChI Key： TWEGKFXBDXYJIU-JXFNBCCBSA-M
• SMILES： C(C)(C)[14C]([O-])=O.[Na+]

Computed Properties

• Exact Mass: 1332.790573
• Monoisotopic Mass: 1332.790573
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 92
• Rotatable Bond Count: 43
• Complexity: 2720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 10
• Topological Polar Surface Area: 289

Experimental Properties

• Density: 1.16
• Refractive Index: 1.553